N-cyclopropyl-3-(4-methoxyphenyl)-N-[2-(thiophen-2-yl)ethyl]propanamide

• IUPAC Name: N-cyclopropyl-3-(4-methoxyphenyl)-N-(2-thiophen-2-ylethyl)propanamide
• InChI: InChI=1S/C19H23NO2S/c1-22-17-9-4-15(5-10-17)6-11-19(21)20(16-7-8-16)13-12-18-3-2-14-23-18/h2-5,9-10,14,16H,6-8,11-13H2,1H3
• InChI Key: QFSOPUBEVUMPOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)N(CCC2=CC=CS2)C3CC3
• Molecular Formula: C19H23NO2S
• Molecular Weight: 329.5 g/mol

Description

N-cyclopropyl-3-(4-methoxyphenyl)-N-[2-(thiophen-2-yl)ethyl]propanamide, or CMPTE, is a cyclic amide molecule with a variety of applications in scientific research. CMPTE is an important compound for many research experiments, as it is known to have a wide range of biochemical and physiological effects.

Scientific Research Applications

CMPTE has a number of applications in scientific research. It has been used as a ligand for the binding of proteins in X-ray crystallography studies. It has also been used as a substrate for enzyme assays and as an inhibitor of enzymes. In addition, CMPTE has been used in studies of enzyme kinetics and as a tool to study the structure and function of proteins and enzymes.

Mechanism of Action

The mechanism of action of CMPTE is not fully understood. However, it is thought to interact with proteins and enzymes by forming hydrogen bonds and hydrophobic interactions. It is also believed to interact with the active sites of enzymes, thus inhibiting their activity.
Biochemical and Physiological Effects
CMPTE has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2, and has been shown to have anti-inflammatory and analgesic effects. In addition, CMPTE has been shown to modulate the activity of ion channels, and has been shown to have anti-cancer and anti-bacterial effects.

Advantages and Limitations for Lab Experiments

CMPTE has a number of advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is relatively stable in aqueous solution. In addition, CMPTE has a wide range of biochemical and physiological effects, making it a useful tool for a variety of research experiments. However, CMPTE is not suitable for use in vivo, as it is rapidly metabolized in the body.

Future Directions

There are a number of potential future directions for the use of CMPTE in scientific research. It could be used to develop new drugs to treat a variety of diseases, such as cancer and bacterial infections. It could also be used to develop new tools for studying the structure and function of proteins and enzymes. In addition, CMPTE could be used to develop new methods for drug delivery, such as transdermal patches or liposomes. Finally, CMPTE could be used to develop new methods for studying the effects of drugs on the body, such as drug-drug interactions.

Synthesis Methods

CMPTE can be synthesized using a two-step process. The first step involves the reaction of 4-methoxyphenyl isocyanate with 2-thiopheneethanol to form a cyclic urea intermediate. This intermediate is then reacted with 3-cyclopropylpropionamide to produce CMPTE. The reaction is carried out in a solvent such as dichloromethane, and is catalyzed by a base such as triethylamine.